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Compound of Interest

Compound Name: CAY10746

Cat. No.: B8135574

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide for the preparation of stock solutions of
CAY10746, a potent and selective inhibitor of Rho-associated kinases (ROCK1 and ROCK?2).
Adherence to these protocols is crucial for ensuring the stability, and effective concentration of
the compound in downstream experimental applications. The following sections detail the
necessary materials, step-by-step procedures for solubilization, and recommended storage
conditions to maintain the integrity of CAY10746 stock solutions.

Introduction to CAY10746

CAY10746 is a small molecule inhibitor targeting ROCK1 and ROCK2, kinases that play a
significant role in various cellular processes. Due to its inhibitory activity, CAY10746 is a
valuable tool for research in areas such as diabetic retinopathy.[1] Proper preparation of a
stock solution is the first critical step in any experiment to ensure accurate and reproducible
results.

CAY10746 Properties

A summary of the key chemical and physical properties of CAY10746 is provided in the table
below. This information is essential for accurate calculations and handling of the compound.
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Property Value Source
Molecular Formula C26H23N30s5 [2]
Formula Weight 457.5 g/mol [2]
Appearance Crystalline solid [2]
Purity >95% [2]
Primary Solubility DMSO [2]

Experimental Protocols
Materials and Equipment

e CAY10746 solid compound

¢ Dimethyl sulfoxide (DMSOQO), anhydrous
 Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

o Vortex mixer

o Pipettes and sterile pipette tips

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Preparation of a Concentrated Stock Solution in DMSO

This protocol describes the preparation of a 10 mM CAY10746 stock solution in DMSO. It is
recommended to prepare a concentrated stock solution that can be later diluted to the desired

working concentration for specific assays.

Procedure:

o Equilibrate: Allow the vial of CAY10746 solid to equilibrate to room temperature before

opening to prevent condensation.
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» Weighing: Accurately weigh the desired amount of CAY10746 solid using a calibrated
analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.575
mg of CAY10746.

o Calculation: Mass (mg) = Desired Volume (L) x Desired Concentration (mol/L) x Formula
Weight ( g/mol ) x 1000 (mg/qg)

o Example: 0.001 L x 0.010 mol/L x 457.5 g/mol x 1000 mg/g = 4.575 mg

e Solubilization: Add the appropriate volume of anhydrous DMSO to the vial containing the
CAY10746 solid. For the example above, add 1 mL of DMSO.

» Dissolution: Cap the vial tightly and vortex thoroughly until the solid is completely dissolved.
Gentle warming or sonication can be used to aid dissolution if precipitation occurs.[1]

» Aliquoting and Storage: To avoid repeated freeze-thaw cycles, it is recommended to aliquot
the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.[1] Store
the aliquots as recommended in the storage section.

Preparation of Formulations for In Vivo Experiments

For in vivo studies, CAY10746 can be formulated in vehicles containing a combination of
solvents. Two such protocols are provided below, both yielding a clear solution with a solubility
of at least 2.08 mg/mL (4.55 mM).[1] It is advised to prepare these working solutions fresh on
the day of use.[1]

Protocol 1: PEG300 and Tween-80 Formulation[1]

o Start with a pre-made concentrated stock solution of CAY10746 in DMSO (e.g., 20.8
mg/mL).

¢ In a sterile tube, add the solvents in the following order, ensuring complete mixing after each
addition:

o 10% DMSO (from the concentrated stock)

o 40% PEG300
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o 5% Tween-80

o 45% Saline

o For example, to prepare 1 mL of the final formulation, add 100 pL of the 20.8 mg/mL DMSO
stock to 400 pyL of PEG300 and mix. Then, add 50 pL of Tween-80 and mix. Finally, add 450
uL of saline to reach a final volume of 1 mL.[1]

Protocol 2: Corn Oil Formulation[1]
e Begin with a concentrated stock solution of CAY10746 in DMSO.
¢ Add the solvents sequentially, mixing well after each addition:

o 10% DMSO (from the concentrated stock)

o 90% Corn Oll

Storage and Stability

Proper storage is critical to maintain the chemical integrity and activity of CAY10746.

Storage .
Form Stability Source
Temperature
Solid -20°C > 4 years [2]
DMSO Stock Solution -20°C Up to 1 month [1]
DMSO Stock Solution -80°C Up to 6 months [1][3]

Note: Always protect solutions from light and avoid repeated freeze-thaw cycles.

Visualized Workflow

The following diagram illustrates the key steps for preparing a CAY10746 stock solution.
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Stock Solution Preparation Workflow
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Caption: Workflow for CAY10746 Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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